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Abstract
Trimorpholinophosphine oxide (TMPO) is a versatile and highly effective organophosphorus

compound with a growing footprint in modern organic synthesis and materials science.[1]

Characterized by a central phosphorus atom double-bonded to an oxygen atom and single-

bonded to three morpholine rings, TMPO's unique steric and electronic properties make it a

valuable tool for researchers, scientists, and drug development professionals.[1][2] This

technical guide provides an in-depth exploration of TMPO, covering its synthesis,

physicochemical properties, spectroscopic profile, and key applications, with a focus on its role

as a ligand in catalysis and as a reagent in complex molecular syntheses. Experimental

protocols and mechanistic insights are provided to facilitate its practical application in the

laboratory.
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Phosphine oxides have long been a cornerstone of organic chemistry, valued for their stability

and diverse reactivity.[2] Trimorpholinophosphine oxide, also known by synonyms such as

Phosphoric acid trimorpholide, distinguishes itself through the presence of three bulky and

electron-donating morpholine substituents.[1][3] These groups modulate the reactivity of the

phosphoryl center, enhancing its utility in a range of chemical transformations. Initially explored

for its coordination chemistry, TMPO has found increasing application as a ligand in transition

metal-catalyzed reactions, as a polar aprotic solvent, and as a reagent in peptide coupling and

other condensation reactions.[1][2] Its high polarity and thermal stability further contribute to its

utility in a variety of synthetic contexts.[1]

Physicochemical Properties and Safety Profile
A thorough understanding of a reagent's physical and chemical properties is paramount for its

safe and effective use.

Property Value Source(s)

CAS Number 4441-12-7 [1][3][4]

Molecular Formula C₁₂H₂₄N₃O₄P [1][3][4]

Molecular Weight 305.31 g/mol [1][4][5]

Appearance
White to off-white crystalline

powder
[1][3]

Melting Point 185 - 195 °C [1][3]

Solubility Soluble in water.[6]

Purity ≥98% (HPLC)

Storage
Store at 2 - 8 °C in a dry, well-

ventilated place.[1][7]

Safety and Handling:

Trimorpholinophosphine oxide is not classified as a hazardous substance according to GHS

classifications.[2] However, as with all chemical reagents, appropriate safety precautions

should be taken. It is recommended to handle TMPO in a well-ventilated area, wearing
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standard personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat.

[7] In case of contact with eyes or skin, rinse immediately and thoroughly with water.[7] While

not considered hazardous, ingestion should be avoided.[7] For detailed safety information,

always consult the latest Safety Data Sheet (SDS) from the supplier.[7]

Synthesis of Trimorpholinophosphine Oxide
The synthesis of phosphine oxides can be achieved through various methods, most commonly

involving the oxidation of the corresponding phosphine or the reaction of a phosphorus

oxychloride with a suitable nucleophile. A general and illustrative synthesis of a phosphine

oxide, adapted from established procedures, is presented below.

Reaction Scheme:

Reactants

Products

Phosphorus Oxychloride

+

Morpholine (3 equiv.)

Base (e.g., Triethylamine)

Anhydrous Solvent (e.g., THF)

Trimorpholinophosphine Oxide

Triethylamine Hydrochloride

Nucleophilic Substitution

Click to download full resolution via product page

Caption: General reaction scheme for the synthesis of Trimorpholinophosphine oxide.

Experimental Protocol: Synthesis of Trimorpholinophosphine Oxide
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This protocol is a representative example and may require optimization based on laboratory

conditions and desired scale.

Reaction Setup: A three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a nitrogen inlet is dried in an oven and allowed to cool under a stream

of dry nitrogen.

Reagent Preparation: The flask is charged with phosphorus oxychloride (1 equivalent)

dissolved in an anhydrous solvent such as tetrahydrofuran (THF). The solution is cooled to 0

°C in an ice bath.

Nucleophilic Addition: A solution of morpholine (3 equivalents) and a non-nucleophilic base

such as triethylamine (3 equivalents) in anhydrous THF is prepared and added to the

dropping funnel. This solution is then added dropwise to the stirred phosphorus oxychloride

solution at 0 °C over a period of 1-2 hours.

Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm

to room temperature and stirred for an additional 12-24 hours. The progress of the reaction

can be monitored by thin-layer chromatography (TLC).

Workup and Isolation: Upon completion, the reaction mixture is filtered to remove the

triethylamine hydrochloride byproduct. The filtrate is then concentrated under reduced

pressure. The resulting crude product is purified by recrystallization from a suitable solvent

system (e.g., ethanol/water or acetone) to yield pure Trimorpholinophosphine oxide as a

white crystalline solid.

Characterization: The identity and purity of the synthesized TMPO should be confirmed using

standard analytical techniques such as NMR, IR, and mass spectrometry.

Spectroscopic Profile
The structural elucidation of Trimorpholinophosphine oxide is confirmed through a

combination of spectroscopic techniques.

Infrared (IR) Spectroscopy
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The IR spectrum of TMPO is characterized by strong absorptions corresponding to the P=O

and C-N-C functional groups.

P=O Stretch: A strong and characteristic absorption band is typically observed in the region

of 1200-1300 cm⁻¹. This band is indicative of the phosphoryl group.

C-N and C-O Stretching: Multiple bands in the fingerprint region (approximately 1000-1200

cm⁻¹) can be attributed to the C-N and C-O stretching vibrations within the morpholine rings.

C-H Stretching: Absorptions corresponding to the C-H stretching of the methylene groups in

the morpholine rings are expected in the 2800-3000 cm⁻¹ region.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum of TMPO is expected to show two multiplets

corresponding to the two distinct sets of methylene protons in the morpholine rings. These

would be the protons adjacent to the nitrogen atom and the protons adjacent to the oxygen

atom.

¹³C NMR: The carbon NMR spectrum will similarly display resonances for the methylene

carbons of the morpholine rings.

³¹P NMR: The phosphorus-31 NMR spectrum is a powerful tool for characterizing

organophosphorus compounds. For phosphine oxides, a single resonance is expected, and

its chemical shift provides information about the electronic environment of the phosphorus

atom. The chemical shift for TMPO will be influenced by the three nitrogen-containing

morpholine rings.

Mass Spectrometry (MS)
Mass spectrometry confirms the molecular weight of Trimorpholinophosphine oxide. The

electron ionization (EI) mass spectrum will show the molecular ion peak (M⁺) at m/z = 305,

corresponding to the molecular formula C₁₂H₂₄N₃O₄P.[5][8] Fragmentation patterns will likely

involve the loss of one or more morpholine rings.
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Trimorpholinophosphine oxide's unique properties lend it to a variety of applications in

modern organic synthesis.

Ligand in Transition Metal Catalysis
The oxygen atom of the phosphoryl group in TMPO is a good Lewis base and can coordinate

to transition metals.[2] This property makes TMPO an effective ligand in various catalytic

reactions, including cross-coupling reactions.[1] The bulky morpholine groups can influence the

steric environment around the metal center, which can in turn affect the selectivity and

efficiency of the catalytic process.[1] For instance, TMPO can be employed as a ligand in

palladium-catalyzed Suzuki-Miyaura or Buchwald-Hartwig amination reactions.[9]
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Caption: A simplified catalytic cycle for a Suzuki-Miyaura cross-coupling reaction illustrating the

role of TMPO as a ligand.

Reagent in Peptide Synthesis and Condensation
Reactions
Phosphonium-based coupling reagents are widely used in peptide synthesis to facilitate the

formation of amide bonds.[10] While TMPO itself is not a classic phosphonium salt, its

derivatives can be utilized, or it can be part of reagent systems that promote condensation

reactions. The general principle involves the activation of a carboxylic acid by a phosphonium

species, making it susceptible to nucleophilic attack by an amine.

Experimental Protocol: Representative Peptide Coupling

This protocol describes a general procedure for amide bond formation using a phosphonium-

based coupling reagent, where a TMPO-derived reagent could be employed.

Reagent Preparation: In a reaction vessel, dissolve the N-protected amino acid (1

equivalent) and the C-protected amino acid or peptide (1 equivalent) in a suitable aprotic

solvent such as dimethylformamide (DMF) or dichloromethane (DCM).

Activation: Add the phosphonium-based coupling reagent (1.1 equivalents) and a non-

nucleophilic base such as diisopropylethylamine (DIEA) (2 equivalents) to the reaction

mixture.

Coupling: Stir the reaction mixture at room temperature for 1-4 hours. Monitor the reaction

progress by TLC or LC-MS.

Workup: Once the reaction is complete, dilute the mixture with an appropriate organic

solvent (e.g., ethyl acetate) and wash sequentially with a mild acid solution (e.g., 1 M HCl), a

saturated sodium bicarbonate solution, and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude peptide can be purified by flash column chromatography

or preparative HPLC.
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Conclusion
Trimorpholinophosphine oxide is a valuable and versatile compound for the modern

synthetic chemist. Its well-defined physicochemical properties, coupled with its utility as a

stable and effective ligand in catalysis and as a reagent in condensation reactions, underscore

its importance in the synthesis of complex molecules, including pharmaceuticals and advanced

materials.[1] This guide has provided a comprehensive overview of its synthesis,

characterization, and applications, offering both foundational knowledge and practical insights

for its use in a research and development setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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